![molecular formula C10H19NO B2598491 [1-(Cyclopropylmethyl)piperidin-4-yl]methanol CAS No. 145021-95-0](/img/structure/B2598491.png)
[1-(Cyclopropylmethyl)piperidin-4-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[1-(Cyclopropylmethyl)piperidin-4-yl]methanol” is a chemical compound with the CAS Number: 145021-95-0 . It has a molecular weight of 169.27 . The compound is typically stored at 4 degrees Celsius and is in the form of an oil .
Molecular Structure Analysis
The IUPAC name for this compound is [1-(cyclopropylmethyl)-4-piperidinyl]methanol . The InChI code is 1S/C10H19NO/c12-8-10-3-5-11(6-4-10)7-9-1-2-9/h9-10,12H,1-8H2 .Physical and Chemical Properties Analysis
“this compound” is an oil at room temperature .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques : Several studies have focused on synthesizing derivatives of piperidin-4-yl methanol, including [1-(Cyclopropylmethyl)piperidin-4-yl]methanol. These derivatives are generally synthesized through condensation reactions involving different sulfonyl chlorides or nitro benzene sulfonylchloride in methylene dichloride with triethylamine as the base (Girish et al., 2008); (Prasad et al., 2008); (Benakaprasad et al., 2007).
Crystal Structure : X-ray crystallography studies have been conducted to determine the crystal structures of these compounds, revealing that the piperidine ring often adopts a chair conformation, and the geometry around the sulfur atom is typically distorted tetrahedral (Girish et al., 2008); (Naveen et al., 2015).
Potential Medicinal Applications
Antitubercular Activity : Certain derivatives of this compound have demonstrated significant antitubercular activity. For example, one compound showed potent in vitro activity against Mycobacterium tuberculosis and was also active against multidrug-resistant strains (Bisht et al., 2010).
Anticancer Properties : Some studies have explored the potential anticancer activities of derivatives. Compounds with certain substitutions have shown in vitro anticancer activity against various cancer cell lines (Prasad et al., 2010).
Antimicrobial Activity : Piperidin-4-yl methanol derivatives have also been evaluated for their antimicrobial properties, with certain compounds exhibiting good activity against bacterial and fungal strains (Mallesha & Mohana, 2014).
Safety and Hazards
Properties
IUPAC Name |
[1-(cyclopropylmethyl)piperidin-4-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO/c12-8-10-3-5-11(6-4-10)7-9-1-2-9/h9-10,12H,1-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUCXXVCPTHJZLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2CCC(CC2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.